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Compound of Interest

Compound Name: 3-(Diethylamino)-4-methylphenol

Cat. No.: B12507900

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical characteristics of 3-
(diethylamino)-p-cresol, alongside closely related and more extensively documented
aminophenol derivatives. This document is intended to serve as a valuable resource for
researchers and professionals in drug development and chemical synthesis, offering a
comparative analysis of their physical properties, experimental protocols for their determination,
and a representative synthetic pathway.

Compound Identification and Overview

The compound specified, 3-(diethylamino)-p-cresol, corresponds to the IUPAC name 3-
(Diethylamino)-4-methylphenol. For clarity and comparative purposes, this guide also
includes data on two structurally similar compounds: 3-(Ethylamino)-4-methylphenol and 3-
(Diethylamino)phenol. These compounds share a core aminophenol structure but differ in their
alkyl substituents on the amino group and the presence of a methyl group on the phenolic ring.
Such variations can significantly influence their physical and chemical properties, making a
comparative summary essential for research and development.

Tabulated Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 3-
(diethylamino)-4-methylphenol and its related compounds. Data has been compiled from
various chemical and safety data sources.

3-(Diethylamino)-4-  3-(Ethylamino)-4-

Propert Diethylamino)phen
S methylphenol methylphenol ( | 4 L
o
CAS Number 6265-08-3[1] 120-37-6[2][3][4][5][€] 91-68-9[7]
Molecular Formula C11H17NO[1] CoH13NOJ[2][6] C10H15NO[8]
Molecular Weight 179.26 g/mol 151.21 g/mol [2] 165.23 g/mol [7][8]
- White to Gray to Red
Appearance Not specified
powder to crystal[3]
Melting Point Not specified 85-87 °C[6] 69-72 °C[7]
. . - 170 °C @ 15
Boiling Point Not specified 135-140 °CJ6]
mmHg[7]
Density Not specified Not specified 1.04 g/cm3[7]
Flash Point Not specified Not specified 141 °C[7]
Solubility Not specified Insoluble in water[5] Not specified

Experimental Protocols

The determination of fundamental physical properties such as melting and boiling points is
crucial for the characterization of chemical compounds. Below are detailed, standard
experimental methodologies for these measurements.

Melting Point Determination (Capillary Method)

This method is a widely used and reliable technique for determining the melting point of a solid
organic compound.

Apparatus:
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Melting point apparatus (e.g., Thiele tube or digital melting point device)
Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating medium (e.g., mineral oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the dry, crystalline sample is finely ground using a
mortar and pestle.[9] The open end of a capillary tube is then pressed into the powdered
sample.[9][10] The tube is inverted and gently tapped to pack the sample into the sealed
end, aiming for a sample height of 1-2 mm.[9]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[10] This assembly is then placed in the melting point
apparatus.[11][12]

Heating and Observation: The apparatus is heated slowly, at a rate of approximately 1-2 °C
per minute as the melting point is approached.[11]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of
liquid appears (the onset of melting) and the temperature at which the entire sample has
completely liquefied. This range represents the melting point of the sample.[11][12] A narrow
melting range (0.5-1.0 °C) is indicative of a pure compound.[11]

Boiling Point Determination (Micro Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid

organic compound.

Apparatus:

Small test tube or fusion tube

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube, aluminum block, or oil bath)[13][14]

Rubber band or thread to attach the test tube to the thermometer
Procedure:

o Sample Preparation: A few milliliters of the liquid sample are placed into the small test tube.
[13][15] A capillary tube, with its sealed end pointing upwards, is then placed inside the test
tube containing the liquid.[13][14][15]

e Apparatus Setup: The test tube is attached to a thermometer. The assembly is then
immersed in a heating bath (e.g., oil bath or Thiele tube), ensuring the sample is below the
level of the heating medium.[15][16]

o Heating and Observation: The heating bath is gently and slowly heated.[14] As the liquid
approaches its boiling point, a continuous stream of bubbles will emerge from the open end
of the inverted capillary tube.[16]

o Data Recording: The heating is discontinued once a steady stream of bubbles is observed.
The liquid will begin to cool, and the stream of bubbles will slow down. The boiling point is
the temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube.[16] This temperature is recorded as the boiling point of the liquid.

Synthesis Pathway and Logical Workflow

The synthesis of 3-(diethylamino)-4-methylphenol can be conceptually approached through
the N-alkylation of a suitable precursor. A logical and common synthetic route would involve the
diethylation of 3-amino-4-methylphenol. This process is illustrated in the following workflow
diagram.
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Starting Material Reagents
3-Amino-4-methylphenol Ethyl Halide (e.g., Ethyl lodide) Base (e.g., K2COs3)
Process
A4
N-Alkylation Reaction
Product

3-(Diethylamino)-4-methylphenol

Click to download full resolution via product page

Caption: Synthetic pathway for 3-(diethylamino)-4-methylphenol.

The experimental workflow for such a synthesis would typically involve the following logical
steps, which are crucial for successful execution and product isolation.
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Caption: Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

o 2. 3-(ZEFTH)-4-FE 90% | Sigma-Aldrich [sigmaaldrich.com]

e 3. 3-Ethylamino-p-cresol 120-37-6 | TCI AMERICA [tcichemicals.com]

¢ 4. 3-Ethylamino-4-methylphenol - Safety Data Sheet [chemicalbook.com]

e 5. 3-ETHYLAMINO-4-METHYLPHENOL | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

e 6. chemcd.com [chemcd.com]

e 7. 3-(diethylamino)phenol | CAS#:91-68-9 | Chemsrc [chemsrc.com]

» 8. 3-Diethylaminophenol synthesis - chemicalbook [chemicalbook.com]

e 9. byjus.com [byjus.com]

e 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

e 11. chem.ucalgary.ca [chem.ucalgary.ca]

e 12. pennwest.edu [pennwest.edu]

» 13. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

e 14. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 15. cdn.juniata.edu [cdn.juniata.edu]
e 16. vijaynazare.weebly.com [vijaynazare.weebly.com]

« To cite this document: BenchChem. [Technical Guide: Physical Characteristics of 3-
(Diethylamino)-p-cresol and Related Aminophenols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12507900#3-diethylamino-p-cresol-
physical-characteristics]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12507900?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/product/bldpharmatechcoltd/bl3h99c593b7
https://www.sigmaaldrich.com/HK/zh/product/aldrich/275239
https://www.tcichemicals.com/US/en/p/E0252
https://www.chemicalbook.com/msds/3-ethylamino-4-methylphenol.htm
https://cameochemicals.noaa.gov/chemical/20361
https://cameochemicals.noaa.gov/chemical/20361
http://www.chemcd.com/product/CCD00002303.html
https://www.chemsrc.com/en/cas/91-68-9_244096.html
https://www.chemicalbook.com/synthesis/3-diethylaminophenol.htm
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.benchchem.com/product/b12507900#3-diethylamino-p-cresol-physical-characteristics
https://www.benchchem.com/product/b12507900#3-diethylamino-p-cresol-physical-characteristics
https://www.benchchem.com/product/b12507900#3-diethylamino-p-cresol-physical-characteristics
https://www.benchchem.com/product/b12507900#3-diethylamino-p-cresol-physical-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12507900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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